4-methoxy-1-methyl-5-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one
• InChI: InChI=1S/C15H18N4O5S/c1-17-5-4-16-15(17)25(22,23)10-7-19(8-10)14(21)11-9-18(2)13(20)6-12(11)24-3/h4-6,9-10H,7-8H2,1-3H3
• InChI Key: IXLLHXHEOTYKCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CN(C(=O)C=C3OC)C
• Molecular Formula: C15H18N4O5S
• Molecular Weight: 366.4 g/mol

Description

4-methoxy-1-methyl-5-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C15H18N4O5S and its molecular weight is 366.39. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Biological Activity

Synthesis and Biological Activity : Compounds with structural similarities, such as imidazo[1,2-a]pyridines, have been synthesized for their potential applications as antisecretory and cytoprotective agents against ulcers. The synthetic routes involved cyclization processes and further elaboration of side chains to explore biological activities, demonstrating the chemical versatility and potential pharmacological uses of such compounds (Starrett et al., 1989).

Cardiotonic and Vasodilator Activities : Imidazo[1,2-a]pyrimidines and pyrazines have been synthesized to investigate the effect of nitrogen position on inotropic activity, revealing that subtle changes can dramatically affect potency. These findings underscore the importance of structural nuances in developing drugs for congestive heart failure, illustrating the potential medical applications of complex organic compounds (Spitzer et al., 1988).

Radioactive Labeling for Receptor Imaging : Research on labeling nonpeptide angiotensin II antagonists with carbon-11 illustrates the utility of complex organic molecules in developing tools for medical imaging. Such compounds, after being labeled, serve as potent and selective ligands for receptors, facilitating the study of receptor distribution and activity in vivo (Hamill et al., 1996).

Metal Complex Formation and Coordination Chemistry : The coordination behavior of sulfonamido compounds with metals has been studied, highlighting the role of organic molecules in forming complexes with potential applications in catalysis, material science, and medicinal chemistry (Bermejo et al., 2000).